2-(3,4-dimethoxyphenyl)-N-(pyridin-3-yl(tetrahydro-2H-pyran-4-yl)methyl)acetamide

• IUPAC Name: 2-(3,4-dimethoxyphenyl)-N-[oxan-4-yl(pyridin-3-yl)methyl]acetamide
• InChI: InChI=1S/C21H26N2O4/c1-25-18-6-5-15(12-19(18)26-2)13-20(24)23-21(16-7-10-27-11-8-16)17-4-3-9-22-14-17/h3-6,9,12,14,16,21H,7-8,10-11,13H2,1-2H3,(H,23,24)
• InChI Key: HLBNXBIVQKWSKB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CC(=O)NC(C2CCOCC2)C3=CN=CC=C3)OC
• Molecular Formula: C21H26N2O4
• Molecular Weight: 370.4 g/mol

Description

2-(3,4-dimethoxyphenyl)-N-(pyridin-3-yl(tetrahydro-2H-pyran-4-yl)methyl)acetamide is a useful research compound. Its molecular formula is C21H26N2O4 and its molecular weight is 370.449. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

• Novel coordination complexes constructed from pyrazole-acetamide derivatives have been synthesized, showcasing the influence of hydrogen bonding on self-assembly processes and antioxidant activity. These complexes demonstrate significant antioxidant activities, underlining the potential for further exploration in biological applications (Chkirate et al., 2019).

• The synthetic pathways leading to derivatives of diamino-tetradeoxy-hexose illustrate the potential of using similar structural motifs for developing new compounds with possible therapeutic applications (Brimacombe et al., 1974).

Biological Activities

• Mn(III)/Cu(II)-mediated oxidative radical cyclization of alpha-(Methylthio)acetamides leading to erythrinanes highlights the chemical transformations that can be applied to similar compounds for synthesizing bioactive molecules (Chikaoka et al., 2003).

• The synthesis of novel compounds derived from indibulin and combretastatin scaffolds, showing good cytotoxicity on cancerous cell lines while exhibiting low toxicity on a normal cell line, points towards the applicability of such compounds in cancer research (Moghadam & Amini, 2018).

Antimicrobial Activity

• Synthesis of new heterocycles incorporating antipyrine moiety and their evaluation as antimicrobial agents show the potential of structurally related compounds in addressing microbial resistance issues (Bondock et al., 2008).

Oxidation Reactivity

• Explorations into the oxidation reactivity channels for acetamide derivatives provide insights into the chemical behavior that can be leveraged for designing molecules with desired reactivity profiles (Pailloux et al., 2007).